Cas no 5111-41-1 (2-Pentyne-1,4-diol, 4-methyl-1-phenyl-)

• Product Name: 2-Pentyne-1,4-diol, 4-methyl-1-phenyl-
• CAS No: 5111-41-1
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 363216
• PubChem ID: 12523156
• Update Time: 2025-04-19

2-Pentyne-1,4-diol, 4-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentyne-1,4-diol, 4-methyl-1-phenyl-
• 4-methyl-1-phenylpent-2-yne-1,4-diol
• 5111-41-1
• DTXSID20501261

• Inchi： 1S/C12H14O2/c1-12(2,14)9-8-11(13)10-6-4-3-5-7-10/h3-7,11,13-14H,1-2H3
• InChI Key： IOLJJGCKTPFCLQ-UHFFFAOYSA-N
• SMILES： OC(C#CC(C1C=CC=CC=1)O)(C)C

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46